Cas no 1895258-78-2 (5-(aminomethyl)-4-methyl-1,3-oxazole-2-carboxylic acid)

• Product Name: 5-(aminomethyl)-4-methyl-1,3-oxazole-2-carboxylic acid
• CAS No: 1895258-78-2
• MF: C₆H₈N₂O₃
• MW: 156.139321327209
• MDL: MFCD30619507
• CID: 5246487
• PubChem ID: 115012127
• Update Time: 2025-06-13

5-(aminomethyl)-4-methyl-1,3-oxazole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Oxazolecarboxylic acid, 5-(aminomethyl)-4-methyl-
• 5-(aminomethyl)-4-methyl-1,3-oxazole-2-carboxylic acid

• MDL： MFCD30619507
• Inchi： 1S/C6H8N2O3/c1-3-4(2-7)11-5(8-3)6(9)10/h2,7H2,1H3,(H,9,10)
• InChI Key： USZUVAWFPCMMRG-UHFFFAOYSA-N
• SMILES： O1C(CN)=C(C)N=C1C(O)=O

Additional information on 5-(aminomethyl)-4-methyl-1,3-oxazole-2-carboxylic acid

Introduction to 5-(aminomethyl)-4-methyl-1,3-oxazole-2-carboxylic acid (CAS No. 1895258-78-2)

5-(aminomethyl)-4-methyl-1,3-oxazole-2-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1895258-78-2, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the oxazole class, characterized by a five-membered ring containing one oxygen atom and four carbon atoms, with substituents that modify its chemical properties and biological activities. The presence of an aminomethyl group at the 5-position and a methyl group at the 4-position introduces unique reactivity and potential pharmacological significance, making it a subject of interest for synthetic chemists and drug developers.

The structural features of 5-(aminomethyl)-4-methyl-1,3-oxazole-2-carboxylic acid contribute to its versatility in chemical transformations. The aminomethyl side chain provides a nucleophilic site for further functionalization, enabling the synthesis of more complex derivatives. This property is particularly valuable in medicinal chemistry, where such modifications can enhance binding affinity to biological targets or improve metabolic stability. Additionally, the methyl group at the 4-position can influence electronic distribution within the molecule, affecting its interaction with enzymes or receptors.

In recent years, there has been growing interest in oxazole derivatives due to their broad spectrum of biological activities. Oxazoles are known to exhibit antimicrobial, anti-inflammatory, and anticancer properties, among others. The specific arrangement of functional groups in 5-(aminomethyl)-4-methyl-1,3-oxazole-2-carboxylic acid suggests potential applications in these areas. For instance, the aminomethyl group can serve as a linker for peptidomimetics or as a site for coordination with metal ions, which is often exploited in therapeutic agents targeting metal-dependent enzymes.

One of the most compelling aspects of this compound is its potential as a building block for drug discovery. The oxazole core is a privileged scaffold in medicinal chemistry, frequently incorporated into molecules with demonstrated pharmacological efficacy. Researchers have leveraged oxazole derivatives to develop treatments for neurological disorders, infectious diseases, and chronic conditions. The synthesis of analogs of 5-(aminomethyl)-4-methyl-1,3-oxazole-2-carboxylic acid could lead to novel compounds with improved pharmacokinetic profiles or enhanced target specificity.

Recent studies have highlighted the importance of heterocyclic compounds in addressing unmet medical needs. The structural motif of 5-(aminomethyl)-4-methyl-1,3-oxazole-2-carboxylic acid aligns well with current trends in drug design, which emphasize molecular diversity and functional complexity. By exploring its derivatives, scientists may uncover new therapeutic strategies or optimize existing treatments. For example, modifications to the methyl group or the amine functionality could alter solubility or bioavailability, critical factors in drug development.

The chemical synthesis of 5-(aminomethyl)-4-methyl-1,3-oxazole-2-carboxylic acid presents both challenges and opportunities. While the oxazole ring can be synthesized via various methods, including cyclocondensation reactions, introducing the aminomethyl and methyl substituents requires careful control to avoid unwanted side products. Advances in synthetic methodologies have made it possible to construct complex molecules with high precision, enabling researchers to explore the full potential of this scaffold.

In conclusion,5-(aminomethyl)-4-methyl-1,3-oxazole-2-carboxylic acid (CAS No. 1895258-78-2) represents a promising candidate for further investigation in pharmaceutical research. Its unique structural features and potential biological activities make it an attractive molecule for drug discovery efforts. As our understanding of molecular interactions continues to evolve,this compound could play a pivotal role in developing innovative therapies for a wide range of diseases.